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Compound of Interest

Compound Name: Quasar 670
Cat. No.: B15977218
Get Quote
\ J

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This guide provides essential, imnmediate safety
and logistical information for the proper disposal of Quasar 670, a fluorescent dye commonly
used in molecular biology applications. Following these procedural, step-by-step instructions
will help maintain a safe laboratory environment and ensure compliance with regulations.

Key Chemical and Physical Properties of Quasar
670

A summary of the key quantitative data for Quasar 670 is presented below for easy reference.
This information is critical for understanding the chemical nature of the compound and for
making informed decisions on its handling and disposal.
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Property Value

Chemical Formula C37H49N306P[1]
Molecular Weight 662.78 g/mol [1]
Appearance Solid

Absorption Maximum (Amax) 647 nm[1][2][3][4]
Emission Maximum (Amax) 670 nm[1][2][3][4]
Extinction Coefficient at Amax 187,000 M~tcm~1[1][3][4]
Extinction Coefficient at 260 nm 2,800 M~icm~1[1][4]

Experimental Protocols: Disposal Procedures

The following step-by-step guide outlines the recommended procedure for the safe disposal of
Quasar 670. This protocol is based on information from safety data sheets for products
containing Quasar 670 and general best practices for laboratory chemical waste management.

1. Personal Protective Equipment (PPE):

o Always wear appropriate personal protective equipment when handling Quasar 670 waste.
This includes:

o Safety glasses with side shields or goggles.
o Chemical-resistant gloves (e.g., nitrile).
o Alab coat.

2. Waste Segregation and Collection:

e Solid Waste:

o Collect solid Quasar 670 waste, such as contaminated consumables (e.g., pipette tips,
microfuge tubes), in a designated, clearly labeled, and sealed container.
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o The container should be made of a material compatible with the chemical. A high-density
polyethylene (HDPE) container is a suitable option.

o Label the container as "Hazardous Chemical Waste: Quasar 670" and include the date of
accumulation.

Liquid Waste:

o Collect liquid waste containing Quasar 670 in a dedicated, sealed, and clearly labeled
waste container.

o Do not mix Quasar 670 waste with other chemical waste streams unless compatibility has
been confirmed.

o The container should be stored in a secondary containment tray to prevent spills.

o Label the container as "Hazardous Chemical Waste: Quasar 670 Solution” and list all
components of the solution.

. Storage of Waste:

Store the sealed waste containers in a cool, dry, and well-ventilated area designated for
hazardous waste.[5]

Keep waste containers away from incompatible materials, heat, and direct sunlight.[5]

. Final Disposal:

Dispose of the collected Quasar 670 waste through your institution's hazardous waste
management program.

Follow all local, regional, national, and international regulations for the disposal of chemical
waste.[5]

Provide the hazardous waste disposal team with a completed waste manifest, accurately
describing the contents of the container.

. Spill and Emergency Procedures:
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« In case of a spill, immediately alert others in the area.

o Wearing appropriate PPE, absorb the spill with an inert absorbent material (e.g., vermiculite,
sand, or chemical absorbent pads).

o Collect the absorbed material and any contaminated items into a sealed container for
hazardous waste disposal.

o Clean the spill area with a suitable detergent and water.

 In case of eye contact, immediately flush the eyes with copious amounts of water for at least
15 minutes, removing contact lenses if present and easy to do so. Seek immediate medical
attention.[5]

¢ In case of skin contact, wash the affected area thoroughly with soap and water.[6] Remove
contaminated clothing.

e If inhaled, move to fresh air.[5]

« If swallowed, rinse the mouth with water. Do NOT induce vomiting. Seek immediate medical
attention.[5]

Quasar 670 Disposal Decision Pathway

The following diagram illustrates the logical workflow for the proper disposal of Quasar 670,
from initial handling to final disposal.
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Preparation
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Caption: Decision workflow for the safe disposal of Quasar 670 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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